Cas no 2243513-68-8 (3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid
• CAS No: 2243513-68-8
• MF: C₉H₁₀F₃NO₄
• MW: 253.175213336945
• MDL: MFCD31668247
• CID: 5605326
• PubChem ID: 138040394
• Update Time: 2025-05-26

3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Z3354788356
• EN300-6488961
• 3-(4,5-Dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid
• 2243513-68-8
• 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid

• MDL： MFCD31668247
• Inchi： 1S/C9H10F3NO4/c1-4-5(2)17-7(13-4)8(16,3-6(14)15)9(10,11)12/h16H,3H2,1-2H3,(H,14,15)
• InChI Key： LWNLPPDADCNYSL-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC(C)=C(C)O1)(CC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 253.05619229g/mol
• Monoisotopic Mass: 253.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid

Recent Advances in the Study of 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid (CAS: 2243513-68-8)

The compound 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid (CAS: 2243513-68-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazole and trifluoromethyl groups, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and metabolic modulation. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its direct applications in therapeutic interventions.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's role as a potent inhibitor of lactate dehydrogenase (LDH). The researchers demonstrated that 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid effectively binds to the active site of LDH, a critical enzyme in anaerobic glycolysis, with an IC50 value of 0.8 μM. This inhibition was shown to disrupt energy metabolism in cancer cells, suggesting potential applications in oncology.

Further research has highlighted the compound's utility in prodrug development. A team at the University of California, San Francisco, reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 2243513-68-8 exhibit enhanced bioavailability and targeted delivery properties. The trifluoromethyl group, in particular, was found to improve metabolic stability, while the hydroxybutanoic acid moiety facilitated selective uptake in hepatic tissues. These findings open new avenues for liver-specific drug formulations.

In addition to its therapeutic potential, recent synthetic chemistry advancements have streamlined the production of 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid. A 2024 Nature Protocols paper detailed a novel asymmetric synthesis route that achieves 92% enantiomeric excess, addressing previous challenges in stereocontrol. This methodological breakthrough is expected to accelerate both research and industrial-scale production of the compound.

The safety profile of 2243513-68-8 has also been systematically evaluated. Toxicology studies conducted by the European Medicines Agency (2023) reported favorable results, with no significant off-target effects observed at therapeutic concentrations. However, researchers caution that further in vivo studies are needed to fully assess long-term exposure risks, particularly regarding potential renal clearance issues associated with the trifluoromethyl group.

Looking forward, the unique chemical properties of 3-(dimethyl-1,3-oxazol-2-yl)-4,4,4-trifluoro-3-hydroxybutanoic acid position it as a versatile scaffold for drug discovery. Current research directions include its incorporation into PROTACs (proteolysis-targeting chimeras) and its evaluation as a modulator of PPARγ (peroxisome proliferator-activated receptor gamma). The compound's ability to simultaneously engage multiple biological targets while maintaining metabolic stability makes it particularly attractive for next-generation therapeutics.